Cas no 93044-93-0 (4-(4-hydroxyphenoxy)-3-methylbenzoic acid)

• Product Name: 4-(4-hydroxyphenoxy)-3-methylbenzoic acid
• CAS No: 93044-93-0
• MF: C₁₄H₁₂O₄
• MW: 244.242684364319
• CID: 4665908
• PubChem ID: 75481391
• Update Time: 2025-10-16

4-(4-hydroxyphenoxy)-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(4-hydroxyphenoxy)-3-methyl-
• 4-(4-Hydroxyphenoxy)-3-methylbenzoic Acid
• 4-(4-hydroxyphenoxy)-3-methylbenzoic acid

• Inchi： 1S/C14H12O4/c1-9-8-10(14(16)17)2-7-13(9)18-12-5-3-11(15)4-6-12/h2-8,15H,1H3,(H,16,17)
• InChI Key： ALBZXJSXXACRPG-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(OC2=CC=C(O)C=C2)C(C)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 4-(4-hydroxyphenoxy)-3-methylbenzoic acid

Comprehensive Overview of 4-(4-Hydroxyphenoxy)-3-Methylbenzoic Acid (CAS No. 93044-93-0): Properties, Applications, and Industry Insights

4-(4-Hydroxyphenoxy)-3-methylbenzoic acid (CAS No. 93044-93-0) is a specialized organic compound with a molecular formula of C₁₄H₁₂O₄. This benzoic acid derivative features a hydroxyl-substituted phenoxy group at the 4-position and a methyl group at the 3-position, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. Its unique structure contributes to its role as a key building block in the development of advanced materials and bioactive molecules.

In recent years, the demand for high-purity intermediates like 4-(4-hydroxyphenoxy)-3-methylbenzoic acid has surged, driven by the growth of custom synthesis and contract manufacturing organizations (CMOs). Researchers frequently search for "CAS 93044-93-0 supplier" or "3-methylbenzoic acid derivatives applications," reflecting its importance in R&D. The compound's thermal stability (decomposition point >200°C) and moderate solubility in polar solvents make it suitable for multi-step synthetic processes.

From a green chemistry perspective, this compound aligns with industry trends toward sustainable synthesis. Its phenolic hydroxyl group enables eco-friendly modifications through enzymatic catalysis or microwave-assisted reactions—topics frequently queried as "green synthesis of benzoic acid derivatives." Analytical techniques like HPLC purity testing (typically >98%) and NMR characterization are critical for quality control, as evidenced by search terms such as "93044-93-0 spectroscopic data."

The pharmaceutical industry utilizes 4-(4-hydroxyphenoxy)-3-methylbenzoic acid as a precursor for non-steroidal anti-inflammatory drugs (NSAIDs) and antioxidant formulations. Patent literature reveals its incorporation into UV-stabilizing polymers, addressing the growing market for light-resistant materials—a hot topic in material science forums. Its structure-activity relationship (SAR) studies are particularly valuable for drug design, with researchers often investigating "phenoxybenzoic acid biological activity."

Regulatory compliance remains crucial for handling this compound. While not classified as hazardous under GHS standards, proper laboratory safety protocols should be followed. The absence of heavy metal impurities (validated by ICP-MS) makes it suitable for GMP manufacturing, a frequent concern for buyers searching "CAS 93044-93-0 pharmaceutical grade." Storage recommendations typically suggest ambient conditions in airtight containers to prevent oxidative degradation.

Emerging applications include its use in liquid crystal intermediates and organic electronic materials, correlating with rising searches for "benzoic acid derivatives in OLEDs." The compound's crystallinity and melting point characteristics (mp ~180-185°C) are critical parameters for these advanced applications. Recent publications highlight its potential in metal-organic frameworks (MOFs), particularly for selective molecular recognition systems.

From a commercial standpoint, 4-(4-hydroxyphenoxy)-3-methylbenzoic acid is available in kilogram-scale quantities from specialty chemical suppliers. Pricing trends show stability due to established multi-step synthesis routes from 3-methylsalicylic acid precursors. Quality certifications like ISO 9001 and REACH compliance documents are frequently requested, as seen in procurement queries for "93044-93-0 technical dossier."

Future research directions may explore its biocatalytic transformations or incorporation into biodegradable polymers—areas gaining traction in scientific literature. The compound's hydrogen bonding capacity and aromatic stacking potential make it a candidate for supramolecular chemistry applications, addressing current interests in "molecular self-assembly building blocks." Analytical method development for trace impurity profiling remains an active area of investigation.